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Compound of Interest

Compound Name: (R)-(-)-5-Hexen-2-ol

Cat. No.: B103396

A Technical Guide to the Physical
Characteristics of (R)-(-)-5-Hexen-2-ol

This document provides an in-depth overview of the key physical characteristics of (R)-(-)-5-
Hexen-2-ol, with a specific focus on its boiling point and density. The information is intended
for researchers, scientists, and professionals in the field of drug development and chemical
synthesis.

Chemical Identity

(R)-(-)-5-Hexen-2-ol is a chiral secondary alcohol.

Chemical Formula: CeH120[1][2]

e Molecular Weight: 100.16 g/mol [1]

e CAS Number: 17397-29-4[1]

e Structure:

o SMILES: C--INVALID-LINK--CCC=C

o InChl Key: LNPNXWKVAFKIBX-ZCFIWIBFSA-N
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Physical Properties Data

The physical properties of (R)-(-)-5-Hexen-2-ol are critical for its handling, purification, and use
in various chemical processes. The boiling point and density are summarized below.

Physical Property Value Conditions Source
Boiling Point 130-131 °C at 760 mmHg (lit.)

140.1 °C at 760 mmHg [3]

Density 0.828 g/mL at 25 °C (lit.)

0.83 g/mL Not Specified [3]

Refractive Index n20/D 1.4320 at 20 °C

Experimental Protocols

The determination of boiling point and density for a liquid organic compound like (R)-(-)-5-
Hexen-2-ol follows established laboratory procedures. While the specific experimental reports
for this compound's determination are not detailed in the provided literature, the following
represents standard methodologies.

3.1. Determination of Boiling Point (Micro-Boiling Point Method)
This method is suitable for small quantities of a liquid.

o Apparatus: Capillary tube (sealed at one end), thermometer, a small test tube (boiling tube),
heating bath (e.g., oil bath), and a stand with a clamp.

e Procedure:
o A small volume of the (R)-(-)-5-Hexen-2-ol sample is placed into the boiling tube.

o The capillary tube is placed into the boiling tube with its open end submerged in the liquid
and the sealed end upwards.[4]
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3.2.

The boiling tube is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

The assembly is immersed in a heating bath.

The bath is heated slowly. As the temperature approaches the boiling point, air trapped in
the capillary tube will bubble out.[4]

The heat is increased until a steady stream of bubbles emerges from the capillary tube.
The heating is then stopped. The liquid will begin to cool.

The boiling point is recorded as the temperature at which the liquid just begins to enter the
capillary tube.[4]

Determination of Density

The density of a liquid is typically determined using a pycnometer or a digital density meter.

o Apparatus: Pycnometer (a glass flask with a close-fitting ground glass stopper with a

capillary), analytical balance, and a constant temperature water bath.

e Procedure:

[¢]

The empty pycnometer is cleaned, dried, and its mass is accurately weighed (ma).

The pycnometer is filled with distilled water and placed in a constant temperature bath set
to a specific temperature (e.g., 25 °C) until it reaches thermal equilibrium. The mass is
then recorded (m2).

The pycnometer is emptied, dried, and then filled with the (R)-(-)-5-Hexen-2-ol sample.

The filled pycnometer is again brought to the same constant temperature in the water
bath, and its mass is recorded (ms).

The density of the sample (p_sample) is calculated using the formula: p_sample = [(ms -
m1) / (mz2 - m1)] * p_water where p_water is the known density of water at the experimental
temperature.
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Workflow Visualization

The logical flow for the characterization of the physical properties of a chemical sample is
depicted below.
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Workflow for Physical Property Determination
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Caption: Workflow for determining the boiling point and density of a liquid chemical sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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